Cas no 339021-11-3 (3-(4-Fluorobenzyl)sulfanyl-5-methyl-4-isothiazolecarbonitrile)

3-(4-Fluorobenzyl)sulfanyl-5-methyl-4-isothiazolecarbonitrile structure
339021-11-3 structure
Product Name:3-(4-Fluorobenzyl)sulfanyl-5-methyl-4-isothiazolecarbonitrile
CAS No:339021-11-3
MF:
MW:
MDL:MFCD00138559
CID:4648593
Update Time:2025-05-17

3-(4-Fluorobenzyl)sulfanyl-5-methyl-4-isothiazolecarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-[(4-FLUOROBENZYL)SULFANYL]-5-METHYL-4-ISOTHIAZOLECARBONITRILE
    • 3-(4-Fluorobenzyl)sulfanyl-5-methyl-4-isothiazolecarbonitrile
    • MDL: MFCD00138559

3-(4-Fluorobenzyl)sulfanyl-5-methyl-4-isothiazolecarbonitrile Pricemore >>

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Additional information on 3-(4-Fluorobenzyl)sulfanyl-5-methyl-4-isothiazolecarbonitrile

3-(4-Fluorobenzyl)sulfanyl-5-methyl-4-isothiazolecarbonitrile: A Comprehensive Overview

3-(4-Fluorobenzyl)sulfanyl-5-methyl-4-isothiazolecarbonitrile (CAS No. 339021-11-3) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 3-(4-Fluorobenzyl)sulfanyl-5-methyl-4-isothiazolecarbonitrile.

Chemical Structure and Properties

The molecular formula of 3-(4-Fluorobenzyl)sulfanyl-5-methyl-4-isothiazolecarbonitrile is C13H11FNS2, and its molecular weight is 268.36 g/mol. The compound features a central isothiazole ring, which is a five-membered heterocyclic ring containing sulfur and nitrogen atoms. The presence of a fluorinated benzyl group and a methyl substituent on the isothiazole ring imparts unique chemical and biological properties to this molecule. The nitrile group further enhances its reactivity and functional versatility.

The physical properties of 3-(4-Fluorobenzyl)sulfanyl-5-methyl-4-isothiazolecarbonitrile include a melting point of approximately 105°C and a solubility profile that allows it to dissolve in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it suitable for various synthetic transformations and biological assays.

Synthesis Methods

The synthesis of 3-(4-Fluorobenzyl)sulfanyl-5-methyl-4-isothiazolecarbonitrile typically involves a multi-step process that combines organic synthesis techniques with advanced purification methods. One common approach involves the reaction of 4-fluorobenzyl mercaptan with 5-methylisothiazole-4-carbonitrile in the presence of a suitable catalyst. This reaction can be optimized by adjusting parameters such as temperature, solvent, and reaction time to achieve high yields and purity.

An alternative synthetic route involves the use of microwave-assisted synthesis, which has gained popularity due to its efficiency and environmental friendliness. Microwave-assisted methods can significantly reduce reaction times while maintaining high product quality. Recent studies have explored the use of green solvents and catalysts to further enhance the sustainability of the synthesis process.

Biological Activities

3-(4-Fluorobenzyl)sulfanyl-5-methyl-4-isothiazolecarbonitrile has been investigated for its potential biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve disruption of bacterial cell membranes, leading to cell death.

In the field of oncology, research has shown that 3-(4-Fluorobenzyl)sulfanyl-5-methyl-4-isothiazolecarbonitrile possesses significant anticancer properties. A study conducted by researchers at the National Cancer Institute found that this compound selectively inhibits the growth of human breast cancer cells while showing minimal toxicity to normal cells. The anticancer activity is attributed to its ability to induce apoptosis through modulation of key signaling pathways such as p53 and Bcl-2.

Beyond its antimicrobial and anticancer properties, 3-(4-Fluorobenzyl)sulfanyl-5-methyl-4-isothiazolecarbonitrile has also been studied for its anti-inflammatory effects. In vitro experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. These findings suggest potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis.

Clinical Trials and Future Prospects

The promising biological activities of 3-(4-Fluorobenzyl)sulfanyl-5-methyl-4-isothiazolecarbonitrile have led to increased interest in its clinical development. Several preclinical studies have been conducted to evaluate its safety and efficacy in animal models. Results from these studies have been encouraging, with no significant adverse effects observed at therapeutic doses.

Clinical trials are currently underway to further investigate the potential therapeutic applications of this compound. Phase I trials are focusing on assessing safety profiles and determining optimal dosing regimens in human subjects. Preliminary data from these trials suggest that 3-(4-Fluorobenzyl)sulfanyl-5-methyl-4-isothiazolecarbonitrile is well-tolerated with minimal side effects.

The future prospects for this compound are promising, particularly in areas where current treatments are limited or ineffective. Ongoing research aims to identify new targets and mechanisms through which this compound can exert its therapeutic effects. Additionally, efforts are being made to develop more potent analogs with improved pharmacokinetic properties.

Conclusion

3-(4-Fluorobenzyl)sulfanyl-5-methyl-4-isothiazolecarbonitrile, with its unique chemical structure and diverse biological activities, represents a valuable candidate for further exploration in medicinal chemistry and pharmaceutical research. Its potential applications in antimicrobial, anticancer, and anti-inflammatory therapies make it an exciting area of study for scientists and clinicians alike. As research continues to advance, it is likely that new insights will emerge, paving the way for innovative treatments in various medical fields.

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